Cas no 128-69-8 (3,4,9,10-Perylenetetracarboxylic dianhydride)

3,4,9,10-Perylenetetracarboxylic dianhydride Properties

Names and Identifiers

• 3,4,9,10-Perylenetetracarboxylic dianhydride
• PERYLENETETRACARBOXYLIC ACID(-3,4,9,10)-DIANHYDRIDE
• 3,4,9,10-Perylenetetracarboxylic Dianhydride (purified by sublimation)
• Perylene-3,4,9,10-tetracarboxylic dianhydride
• 3,4,9,10-perylene dianhydride
• 3,4,9,10-Perylenetet
• C.I.Pigment Red 224
• LT-S920
• Per acid
• perylene-3,4,9,10-tetracarboxylic acid dianhydride
• perylene-3,4:9,10-tetracarboxylic dianhydride
• Perylenetetracarboxydianhydride
• PIGMENT RED 224
• Pigment Red 224,PTCDA
• PTCDA
• Red R-6418
• Pigment Red 224 (purified by sublimation)
• C.I.71127
• Red R-6418
• Pigment Red 224, PTCDA
• Pigment Red 224
• +Expand

• MDL： MFCD00006916
• InChIKey： CLYVDMAATCIVBF-UHFFFAOYSA-N
• Inchi： 1S/C24H8O6/c25-21-13-5-1-9-10-2-6-15-20-16(24(28)30-23(15)27)8-4-12(18(10)20)11-3-7-14(22(26)29-21)19(13)17(9)11/h1-8H
• SMILES： C1(=O)C2C3=C4C(C5C6=C7C(=CC=C6C4=CC=2)C(=O)OC(C7=CC=5)=O)=CC=C3C(=O)O1
• BRN： 57831

Computed Properties

• Exact Mass: 392.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 392.032
• Heavy Atom Count: 30
• Complexity: 730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• LogP: 4.35840
• PSA: 86.74000
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 755.8±33.0°C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 329.9 °C
• Solubility: 0.87g/l
• Color/Form: Red flashing solid. Brownish red powder.
• PH: 6-7 (1g/l, H2O, 20℃)
• Solubility: Soluble in alkali solution.
• Sensitiveness: Moisture Sensitive
• Color index: 71127
• λmax: 470(lit.)
• Density: 1.3306 (rough estimate)

3,4,9,10-Perylenetetracarboxylic dianhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-21

3,4,9,10-Perylenetetracarboxylic dianhydride Customs Data

• HS CODE：29173980
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons